Cas no 676247-93-1 (7-Thien-2-ylpyrazolo1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 7-Thien-2-ylpyrazolo1,5-apyrimidine-3-carboxylic Acid
• CAS No: 676247-93-1
• MF: C₁₁H₇N₃O₂S
• MW: 245.257180452347
• MDL: MFCD04049989
• CID: 1076539
• PubChem ID: 4773601
• Update Time: 2025-05-24

7-Thien-2-ylpyrazolo1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-Thiophen-2-yl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-(2-thienyl)-8-hydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• AC1NHZTP
• AC1Q72QE
• CTK7J0673
• Oprea1_821336
• ST058342
• A915704
• Z361907134
• 676247-93-1
• AKOS000302226
• 7-Thiophen-2-yl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, AldrichCPR
• EN300-35780
• BARIUMPROPIONATE
• AS-70183
• 7-thiophen-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• MFCD04049989
• CS-0247136
• W16212
• DTXSID70406419
• BBL039910
• STK349524
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 7-(2-thienyl)-
• 7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid(SALTDATA: FREE)
• ALBB-009903
• 7-Thien-2-ylpyrazolo1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD04049989
• Inchi： 1S/C11H7N3O2S/c15-11(16)7-6-13-14-8(3-4-12-10(7)14)9-2-1-5-17-9/h1-6H,(H,15,16)
• InChI Key： OURWKHLDAVYMGO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=NC2=C(C(=O)O)C=NN12

Computed Properties

• Exact Mass: 245.02589765g/mol
• Monoisotopic Mass: 245.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3

7-Thien-2-ylpyrazolo1,5-apyrimidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 7-Thien-2-ylpyrazolo1,5-apyrimidine-3-carboxylic Acid

7-Thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No: 676247-93-1)

The compound 7-Thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No: 676247-93-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and versatile chemical reactivity. The presence of a thienyl group at the 7-position and a carboxylic acid group at the 3-position introduces additional functional diversity, making this compound a valuable subject for research in medicinal chemistry, materials science, and biotechnology.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in drug discovery. These heterocyclic compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The thienyl group attached to the pyrazolo[1,5-a]pyrimidine ring further enhances the compound's electronic properties and bioavailability, making it a promising candidate for the development of novel therapeutic agents. Researchers have also explored the potential of this compound in designing selective inhibitors for various enzyme targets, which could lead to breakthroughs in treating chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 7-Thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions and the subsequent introduction of the thienyl and carboxylic acid groups via nucleophilic substitution or coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and better stereocontrol in the production of this compound, ensuring its scalability for industrial applications.

In terms of applications, 7-Thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid has shown remarkable potential in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that this compound can significantly enhance the charge transport properties of organic semiconductors, paving the way for more efficient and cost-effective electronic devices. Additionally, its ability to form stable metal complexes has opened new avenues for its use in catalysis and sensing technologies.

From a biological standpoint, 7-Thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid has been extensively studied for its interaction with biomolecules such as DNA and proteins. Experimental data suggest that this compound can bind to DNA with high affinity due to its planar structure and hydrogen bonding capabilities. This property makes it a valuable tool in studying DNA-protein interactions and designing novel antiviral agents. Furthermore, recent computational studies have revealed that this compound exhibits selective binding to certain protein targets associated with diseases like Alzheimer's and Parkinson's, indicating its potential as a lead compound for drug development.

The environmental impact of 7-Thien-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid is another area of growing interest among researchers. Studies have shown that this compound is biodegradable under specific conditions and does not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term effects on the environment and develop sustainable practices for its production and disposal.

In conclusion, 7-Thien-2-yipryazolo[1,,a] pyrimidine -3 -carboxylic acid (CAS No: 676247 -93 -1) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure enables it to play a pivotal role in drug discovery, materials science, and biotechnology. As researchers continue to explore its properties and applications, this compound is expected to contribute significantly to advancements in both academic research and industrial innovation.